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Compound of Interest

Compound Name: Fenoxaprop-ethyl

Cat. No.: B166152 Get Quote

An In-depth Technical Guide to Fenoxaprop-
ethyl (C₁₈H₁₆ClNO₅)
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fenoxaprop-ethyl is a selective post-emergence herbicide belonging to the

aryloxyphenoxypropionate chemical class. It is widely utilized for the control of annual and

perennial grass weeds in a variety of broadleaf crops. This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, and

mechanism of action of Fenoxaprop-ethyl. Detailed experimental protocols for its analysis and

a summary of its biological activity are also presented to support research and development

activities.

Molecular Structure and Identification
Fenoxaprop-ethyl, with the chemical formula C₁₈H₁₆ClNO₅, is a chiral molecule existing as

two enantiomers, the (R)- and (S)-isomers.[1][2] The herbicidally active form is the (R)-

enantiomer, known as Fenoxaprop-P-ethyl.[1][2] The racemic mixture is referred to as

Fenoxaprop-ethyl.
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Identifier Value

IUPAC Name
ethyl 2-[4-[(6-chloro-1,3-benzoxazol-2-

yl)oxy]phenoxy]propanoate[3]

CAS Registry Number 66441-23-4[4]

Molecular Formula C₁₈H₁₆ClNO₅[5]

Canonical SMILES
CCOC(=O)C(C)OC1=CC=C(C=C1)OC2=NC3=

C(O2)C=C(C=C3)Cl[3]

Isomeric SMILES (R-enantiomer)

CCOC(=O)--INVALID-LINK--

OC1=CC=C(C=C1)OC2=NC3=C(O2)C=C(C=C

3)Cl[1][6]

InChI

InChI=1S/C18H16ClNO5/c1-3-22-

17(21)11(2)23-13-5-7-14(8-6-13)24-18-20-15-9-

4-12(19)10-16(15)25-18/h4-11H,3H2,1-2H3[3]

InChIKey PQKBPHSEKWERTG-UHFFFAOYSA-N[3]

Physicochemical Properties
The physical and chemical properties of Fenoxaprop-ethyl are crucial for understanding its

environmental fate, bioavailability, and formulation development.
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Property Value Reference

Molecular Weight 361.78 g/mol [4]

Appearance
Coarse light beige to brown

powder or colorless solid
[3]

Melting Point 84-85 °C [3][4]

Boiling Point 200 °C @ 100 Pa [3][4]

Vapor Pressure 0.19 x 10⁻⁵ Pa (at 20 °C) [4]

LogP (Octanol/Water Partition

Coefficient)
4.58 [7]

Water Solubility 0.9 mg/L (at 25 °C) [3][4]

Solubility in Organic Solvents

(at 20 °C)

>50% in acetone; >30% in

toluene; >20% in ethyl acetate;

>1% in cyclohexane, ethanol,

1-octanol; >0.5% in hexane

[3][4]

Mechanism of Action
Fenoxaprop-ethyl functions as a systemic herbicide that is primarily absorbed through the

leaves of grass weeds.[8][9] Its mode of action involves the inhibition of the enzyme acetyl-CoA

carboxylase (ACCase).[1][8][10] This enzyme is a critical component in the biosynthesis of fatty

acids, which are essential for the formation of cell membranes.[1][8] The disruption of fatty acid

synthesis leads to the breakdown of cell membranes, ultimately resulting in the death of the

weed.[8]
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Mechanism of Action of Fenoxaprop-ethyl

Fenoxaprop-ethyl
(Absorbed by leaves)

Hydrolysis in plant to
Fenoxaprop (active acid)

Systemic translocation

Inhibition of ACCase

Acetyl-CoA Carboxylase (ACCase)
in grasses

Blockage of
Fatty Acid Biosynthesis

Disruption of
Cell Membrane Formation

Weed Death
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Workflow for Fenoxaprop-ethyl Analysis in Soil

Sample Preparation

Analysis

20g Soil Sample

Extract with
Acetonitrile/Water (80:20)

Centrifuge & Collect Supernatant

Extract with
aq. NaCl solution

Combine Extracts

Dilute and Prepare
for Injection

LC/MS/MS Analysis
(ESI)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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